Cas no 7461-08-7 ( )

• Product name: &nbsp
• CAS No: 7461-08-7
• MF: C₁₈H₁₆O₄
• MW: 296.31724
• CID: 979443
• PubChem ID: 346516

  Chemical and Physical Properties

Names and Identifiers

• NSC404772
• 2-{[(1,2,3,4-Tetrahydronaphthalen-2-yl)oxy]carbonyl}benzoic acid
• DTXSID00323741
• 7461-08-7
• NSC-404772
•  

• Inchi： InChI=1S/C18H16O4/c19-17(20)15-7-3-4-8-16(15)18(21)22-14-10-9-12-5-1-2-6-13(12)11-14/h1-8,14H,9-11H2,(H,19,20)
• InChI Key： YXWOAAJGTWBKTO-UHFFFAOYSA-N
• SMILES： C1CC2=CC=CC=C2CC1OC(=O)C3=CC=CC=C3C(=O)O

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 491°C at 760 mmHg
• Flash Point: 181.2°C
• Refractive Index: 1.628
• PSA: 63.6